Cas no 1806899-66-0 (4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806899-66-0
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4873675
• Update Time: 2025-06-25

4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-7-3-5(4-14)8(9(11)12)6(15-7)1-2-13/h3,9H,1,4,14H2
• InChI Key： WEYJASWFEYLKDC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(F)F)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile

4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806899-66-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its complex molecular structure, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile is notable for its pyridine core, which is substituted with an aminomethyl group, a chlorine atom, and a difluoromethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted the potential of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively modulate specific neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The aminomethyl group, in particular, plays a crucial role in enhancing the compound's ability to interact with key receptors and enzymes involved in these pathways.

In addition to its neuroprotective properties, 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the disruption of specific signaling pathways that are critical for cancer cell survival and proliferation.

The chlorine and difluoromethyl substituents on the pyridine ring contribute to the compound's lipophilicity and metabolic stability, which are essential properties for effective drug delivery and sustained therapeutic action. These features make 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile an attractive candidate for further development as a lead compound in drug discovery programs.

The synthesis of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile involves a series of well-defined chemical reactions. The key steps include the formation of the pyridine core, followed by selective substitution with the desired functional groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both research and industrial settings.

In terms of safety and toxicity, preliminary studies have indicated that 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile exhibits a favorable safety profile at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

The potential applications of 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile extend beyond neurodegenerative diseases and cancer. Researchers are exploring its use in other therapeutic areas, such as inflammatory disorders and metabolic diseases. The compound's ability to modulate multiple biological targets makes it a promising candidate for the development of multi-target drugs that can address complex disease states.

In conclusion, 4-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806899-66-0) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.